Cas no 38769-92-5 (Magnesium,chloro[(4-methoxyphenyl)methyl]-)

• Product Name: Magnesium,chloro[(4-methoxyphenyl)methyl]-
• CAS No: 38769-92-5
• MF: C₈H₉ClMgO
• MW: 180.91446185112
• MDL: MFCD01311491
• CID: 296860
• PubChem ID: 24880000
• Update Time: 2025-10-12

Magnesium,chloro[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Magnesium,chloro[(4-methoxyphenyl)methyl]-
• 4-Methoxybenzylmagnesium chloride
• 4-Methoxybenzylmagnesium chloride solution, 0.25 M solution in THF, SpcSeal
• 4-Methoxybenzylmagnesiumchloridesolution,0.25MsolutioninTHF,inresealablebottle
• 4-MethoxybenzylMagnesiuM chloride, 0.25M in 2-MeTHF
• 4-MethoxybenzylMagnesiuM chloride, 0.25M solution in THF, AcroSeal
• magnesium,1-methanidyl-4-methoxybenzene,chloride
• 4-Methoxyphenylmethylmagnesium chloride
• Chloro(4-methoxyphenylmethyl)magnesium
• p-methoxybenzyl magnesium chloride
• SCHEMBL467216
• 4-Methoxybenzylmagnesium chloride, 0.25 M in 2-MeTHF
• 4-Methoxybenzylmagnesium chloride 0.25 M in Tetrahydrofuran
• (4-methoxybenzyl)magnesium chloride
• Magnesium, chloro[(4-methoxyphenyl)methyl]-
• AKOS015889288
• 38769-92-5
• XHDYUCUVUZSISM-UHFFFAOYSA-M
• p-methoxybenzylmagnesium chloride
• 4-methoxy benzylmagnesium chloride
• MFCD01311491

• MDL： MFCD01311491
• Inchi： 1S/C8H9O.ClH.Mg/c1-7-3-5-8(9-2)6-4-7;;/h3-6H,1H2,2H3;1H;/q-1;;+2/p-1
• InChI Key： UDWJEJINASVQGJ-UHFFFAOYSA-M
• SMILES： [Cl-].[Mg+2].O(C)C1C=CC([CH2-])=CC=1

Computed Properties

• Exact Mass: 180.01900
• Monoisotopic Mass: 180.0192343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 82.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: No data available
• Density: 0.914 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 65 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 9.23000
• LogP: 2.70040
• Sensitiveness: Air & Moisture Sensitive
• Color/Form: 0.25 M in THF
• Vapor Pressure: No data available

Magnesium,chloro[(4-methoxyphenyl)methyl]- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H315,H318,H335,H351
• Warning Statement： P210,P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： S16; S26; S33; S36/37/39; S43; S45
• Hazardous Material Identification：
• Risk Phrases：R11
• HazardClass：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Other Chemical Reagents Organic Metal Reagents

Additional information on Magnesium,chloro[(4-methoxyphenyl)methyl]-

Magnesium, chloro[(4-methoxyphenyl)methyl]- (CAS No: 38769-92-5)

Magnesium, chloro[(4-methoxyphenyl)methyl]-, also known by its CAS number 38769-92-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a magnesium complex with a chloro[(4-methoxyphenyl)methyl] group, making it a versatile material with potential applications in catalysis, electronic devices, and advanced materials.

The structure of Magnesium, chloro[(4-methoxyphenyl)methyl]- consists of a magnesium atom coordinated to a chloro group and a [(4-methoxyphenyl)methyl] ligand. The presence of the methoxy group (-OCH₃) on the phenyl ring introduces electron-donating properties, which can influence the electronic characteristics of the compound. Recent studies have shown that this compound exhibits unique electronic properties due to the interplay between the magnesium center and the organic ligand.

One of the most promising applications of Magnesium, chloro[(4-methoxyphenyl)methyl]- is in the field of organometallic catalysis. Researchers have demonstrated that this compound can act as an efficient catalyst in various organic transformations, such as cross-coupling reactions and polymerization processes. Its ability to stabilize reactive intermediates makes it particularly useful in these reactions.

In addition to its catalytic applications, Magnesium, chloro[(4-methoxyphenyl)methyl]- has also been explored for its potential in electronic materials. The compound's electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its potential applications, particularly in the development of flexible electronics and optoelectronic devices.

The synthesis of Magnesium, chloro[(4-methoxyphenyl)methyl]- involves a multi-step process that typically starts with the reaction of magnesium metal with an appropriate organochloride precursor. The reaction conditions, such as temperature and solvent choice, play a critical role in determining the yield and purity of the final product. Researchers have optimized these conditions to achieve high yields and reproducible results.

From a sustainability perspective, Magnesium, chloro[(4-methoxyphenyl)methyl]- has been studied for its potential role in green chemistry initiatives. Its use as a catalyst in environmentally friendly reactions could reduce the reliance on traditional hazardous chemicals and contribute to more sustainable chemical processes.

In conclusion, Magnesium, chloro[(4-methoxyphenyl)methyl]- (CAS No: 38769-92-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique electronic properties, combined with its potential for use in catalysis and electronic materials, make it an important area of focus for future research. As advancements continue to be made in synthesis techniques and application development, this compound is poised to play an increasingly significant role in both academic and industrial settings.